Cas no 1805141-28-9 (4-Bromomethyl-5-hydroxy-2-nitropyridine)

• Product Name: 4-Bromomethyl-5-hydroxy-2-nitropyridine
• CAS No: 1805141-28-9
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 4901425
• Update Time: 2025-11-02

4-Bromomethyl-5-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-5-hydroxy-2-nitropyridine

• Inchi： 1S/C6H5BrN2O3/c7-2-4-1-6(9(11)12)8-3-5(4)10/h1,3,10H,2H2
• InChI Key： LCLPEHVDMCMXFJ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1)[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9

Additional information on 4-Bromomethyl-5-hydroxy-2-nitropyridine

Comprehensive Overview of 4-Bromomethyl-5-hydroxy-2-nitropyridine (CAS No. 1805141-28-9)

4-Bromomethyl-5-hydroxy-2-nitropyridine (CAS No. 1805141-28-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, a class of molecules known for their versatile applications in drug discovery and material science. With its unique bromomethyl and hydroxy functional groups, this chemical serves as a critical intermediate in synthesizing more complex molecules. Researchers often explore its reactivity in cross-coupling reactions and nucleophilic substitutions, making it a valuable tool in modern organic chemistry.

In recent years, the demand for 4-Bromomethyl-5-hydroxy-2-nitropyridine has surged due to its potential role in developing antimicrobial agents and anticancer drugs. A growing body of literature highlights its utility in constructing pharmacophores targeting enzyme inhibition. For instance, its nitro group and hydroxy group can participate in hydrogen bonding, enhancing binding affinity to biological targets. This aligns with the current trend of structure-activity relationship (SAR) studies, where researchers optimize lead compounds for improved efficacy and reduced toxicity.

From a synthetic perspective, CAS No. 1805141-28-9 is often employed in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, to introduce pyridine motifs into larger frameworks. Its bromomethyl moiety acts as a versatile handle for further functionalization, enabling the creation of diverse derivatives. This adaptability resonates with the pharmaceutical industry's focus on fragment-based drug design, where small molecular fragments are assembled into high-affinity ligands. Additionally, its stability under mild conditions makes it suitable for high-throughput screening platforms.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some traditional intermediates, 4-Bromomethyl-5-hydroxy-2-nitropyridine is designed to minimize hazardous byproducts, aligning with the principles of green chemistry. This aspect is particularly relevant given the increasing emphasis on sustainable synthesis in industrial processes. Laboratories prioritizing eco-friendly solvents and catalytic efficiency often favor this compound for its balanced reactivity and safety profile.

Beyond pharmaceuticals, CAS No. 1805141-28-9 finds niche applications in material science, particularly in the development of organic electronic materials. Its conjugated pyridine core and electron-withdrawing nitro group contribute to tunable electronic properties, making it a candidate for organic semiconductors or sensors. This interdisciplinary potential underscores its relevance in both academic and industrial settings, where researchers seek innovative solutions for energy storage and optoelectronic devices.

In summary, 4-Bromomethyl-5-hydroxy-2-nitropyridine (CAS No. 1805141-28-9) represents a multifaceted compound with broad utility in drug discovery, agrochemicals, and advanced materials. Its structural features enable diverse chemical transformations, while its alignment with sustainable practices ensures long-term viability in research and production. As the scientific community continues to explore its applications, this compound is poised to remain a cornerstone in synthetic and medicinal chemistry.